![molecular formula C11H8F3NO3S B2841530 2,2,2-trifluoro-1-[1-(methylsulfonyl)-1H-indol-3-yl]-1-ethanone CAS No. 342885-53-4](/img/structure/B2841530.png)
2,2,2-trifluoro-1-[1-(methylsulfonyl)-1H-indol-3-yl]-1-ethanone
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Overview
Description
2,2,2-Trifluoro-1-[1-(methylsulfonyl)-1H-indol-3-yl]-1-ethanone, otherwise known as TFMS, is a small organic molecule that has become increasingly popular in a variety of scientific fields. This molecule has been used in the synthesis of a variety of compounds, and has shown to have a wide range of applications in medicinal and biochemical research. In
Scientific Research Applications
Electrophilic Trifluoromethylthiolation Reagents
In the study of electrophilic trifluoromethylthiolation, compounds similar to 2,2,2-trifluoro-1-[1-(methylsulfonyl)-1H-indol-3-yl]-1-ethanone have been utilized as building blocks and reagents. For example, diazo compounds have been redisclosed as effective electrophilic trifluoromethylthiolation reagents under copper catalysis, transforming enamines, indoles, β-keto esters, pyrroles, and anilines into corresponding trifluoromethylthio compounds (Huang et al., 2016).
Chemoenzymatic Synthesis
Another application is seen in the chemoenzymatic synthesis of precursors for pharmaceuticals. A sequential methodology combining palladium-catalyzed cross-coupling with bioreduction has been used to achieve stereoselective routes towards specific inhibitors, demonstrating the role of similar compounds in synthesizing biologically relevant molecules (González‐Martínez et al., 2019).
Vinyl Triflone Synthesis
Vinyl triflone, a structure containing the trifluoromethanesulfonyl group, highlights the utility of similar compounds in material science and medicinal chemistry. Research into vinyl triflones, which exploit the electron-withdrawing power of the triflyl group, indicates their potential in various applications, though they are not widely available due to synthesis challenges (Xu et al., 2013).
C-H Triflation
The C-H triflation of BINOL derivatives using specific reagents demonstrates the synthesis of highly oxidized compounds which can be further converted to useful derivatives. This process emphasizes the manipulation of chemical structures for the development of novel compounds (Nakazawa et al., 2019).
Hyperbranched Polymers
Finally, hyperbranched polymers with controlled degrees of branching from 0 to 100% have been synthesized using compounds with similar structural motifs, indicating the role of these materials in the development of new polymeric materials with customizable properties (Segawa et al., 2010).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives a valuable scaffold for developing new therapeutic agents .
Mode of Action
Indole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . This can result in a range of changes, from altering the activity of the target to modulating signal transduction pathways .
Biochemical Pathways
Indole derivatives are known to impact a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . Each of these activities involves different biochemical pathways, and the specific effects would depend on the exact nature of the indole derivative and its targets .
Result of Action
Given the wide range of biological activities associated with indole derivatives, the effects could potentially be quite diverse, depending on the specific targets and pathways involved .
properties
IUPAC Name |
2,2,2-trifluoro-1-(1-methylsulfonylindol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3NO3S/c1-19(17,18)15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKZHAYBBFCRIBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C=C(C2=CC=CC=C21)C(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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